2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide

• IUPAC Name: 2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C20H23BrN2O4S/c1-4-11-23-16-12-14(9-10-17(16)27-13-20(2,3)19(23)24)22-28(25,26)18-8-6-5-7-15(18)21/h5-10,12,22H,4,11,13H2,1-3H3
• InChI Key: NKQSPUISLPVKQU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3Br)OCC(C1=O)(C)C
• Molecular Formula: C20H23BrN2O4S
• Molecular Weight: 467.4 g/mol

Description

2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H23BrN2O4S and its molecular weight is 467.38. The purity is usually 95%.
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Scientific Research Applications

Environmental Occurrence and Potential Risks

A critical review by Zuiderveen, Slootweg, and De Boer (2020) summarizes the occurrence of 63 NBFRs in indoor air, dust, consumer goods, and food, highlighting the increasing application of NBFRs and the need for more research on their occurrence, environmental fate, and toxicity. This review emphasizes the large knowledge gaps for many NBFRs that are not included in monitoring programs, indicating a need for optimized analytical methods and further research on indoor environments, emission sources, and potential leaching. Notably, compounds like 2-ethylhexyl 2,3,4,5-tetrabromobenzoate (EH-TBB), bis(2-ethylhexyl)tetrabromophthalate (BEH-TEBP), and others are often reported at high concentrations, raising concern about their environmental impact and the need for comprehensive study and regulation Zuiderveen, Slootweg, & De Boer, 2020.

Synthetic and Biological Applications

Although the specific compound does not directly appear in the literature, related brominated compounds and their synthetic utilities are extensively explored in the context of pharmaceuticals and materials science. For instance, the synthesis of benzimidazoles, quinoxalines, and benzo[diazepines from o-phenylenediamines with various electrophilic reagents has been reviewed, indicating a broad interest in the synthesis and application of brominated and other halogenated compounds in medicinal chemistry Ibrahim, 2011.

Gastroprotective Properties and Drug Development

The gastroprotective properties of ebrotidine, a compound with a somewhat similar structure, highlight the potential of brominated benzene sulfonamides in developing drugs with multiple beneficial properties, including acid-suppressant activity combined with gastroprotective and anti-Helicobacter pylori properties. This underscores the versatility of brominated compounds in drug development, offering a unique combination of therapeutic effects Slomiany, Piotrowski, & Slomiany, 1997.